Cas no 1868364-67-3 ((2S)-2-amino-1-(3-aminopiperidin-1-yl)-3-methylbutan-1-one)

• Product Name: (2S)-2-amino-1-(3-aminopiperidin-1-yl)-3-methylbutan-1-one
• CAS No: 1868364-67-3
• MF: C₁₀H₂₁N₃O
• MW: 199.29324221611
• CID: 5637637
• PubChem ID: 130728374
• Update Time: 2025-07-08

(2S)-2-amino-1-(3-aminopiperidin-1-yl)-3-methylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1868364-67-3
• EN300-27783037
• (2S)-2-amino-1-(3-aminopiperidin-1-yl)-3-methylbutan-1-one

• Inchi： 1S/C10H21N3O/c1-7(2)9(12)10(14)13-5-3-4-8(11)6-13/h7-9H,3-6,11-12H2,1-2H3/t8?,9-/m0/s1
• InChI Key： KPAXOHAVLJYROL-GKAPJAKFSA-N
• SMILES： O=C([C@H](C(C)C)N)N1CCCC(C1)N

Computed Properties

• Exact Mass: 199.168462302g/mol
• Monoisotopic Mass: 199.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.4Ų

Additional information on (2S)-2-amino-1-(3-aminopiperidin-1-yl)-3-methylbutan-1-one

Comprehensive Overview of (2S)-2-amino-1-(3-aminopiperidin-1-yl)-3-methylbutan-1-one (CAS No. 1868364-67-3)

The compound (2S)-2-amino-1-(3-aminopiperidin-1-yl)-3-methylbutan-1-one, identified by its CAS No. 1868364-67-3, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. This chiral amine derivative features a unique piperidine backbone coupled with an amino acid-like structure, making it a valuable intermediate in drug discovery and development. Its molecular formula and stereochemistry contribute to its selectivity and binding affinity, which are critical for targeting specific biological pathways.

In recent years, the demand for chiral building blocks like (2S)-2-amino-1-(3-aminopiperidin-1-yl)-3-methylbutan-1-one has surged, driven by advancements in precision medicine and peptide-based therapeutics. Researchers are particularly interested in its potential applications in neurological disorders and metabolic diseases, where modulating enzyme activity or receptor interactions is essential. The compound's stereospecificity ensures minimal off-target effects, a key consideration in modern drug design.

The synthesis of CAS No. 1868364-67-3 involves multi-step organic reactions, including asymmetric catalysis and protective group strategies, to achieve high enantiomeric purity. This aligns with the growing trend toward green chemistry, as pharmaceutical companies seek sustainable methods to reduce waste and improve yield. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its structural integrity and purity, ensuring compliance with regulatory standards.

From a commercial perspective, (2S)-2-amino-1-(3-aminopiperidin-1-yl)-3-methylbutan-1-one is gaining traction in the contract research organization (CRO) market, where custom synthesis and high-value intermediates are in high demand. Its versatility also extends to proteomics and bioconjugation, where it serves as a linker or modifier for biomolecules. As the pharmaceutical industry shifts toward personalized therapies, compounds like this are poised to play a pivotal role.

Safety and handling of CAS No. 1868364-67-3 follow standard laboratory protocols, with emphasis on proper storage and disposal to minimize environmental impact. While not classified as hazardous, its use requires adherence to Good Laboratory Practices (GLP) to ensure reproducibility and data integrity. Researchers frequently inquire about its solubility, stability, and compatibility with other reagents, which are well-documented in technical literature.

In summary, (2S)-2-amino-1-(3-aminopiperidin-1-yl)-3-methylbutan-1-one represents a cutting-edge tool for medicinal chemistry and biotechnology. Its combination of structural novelty and functional adaptability makes it a focal point for innovation, particularly in addressing unmet medical needs. As research continues to uncover its full potential, this compound is likely to remain a topic of interest in both academic and industrial settings.